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Compound of Interest

Compound Name: Dimethoxymethylvinylsilane

Cat. No.: B103025 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment.

Dimethoxymethylvinylsilane, a versatile silane compound, requires strict adherence to

proper disposal protocols due to its hazardous properties. This guide provides essential, step-

by-step information for its safe management and disposal.

Key Safety and Hazard Information
Dimethoxymethylvinylsilane is a highly flammable liquid and vapor that can cause skin and

eye irritation and may lead to respiratory irritation.[1][2][3][4] It is crucial to handle this chemical

with appropriate personal protective equipment in a well-ventilated area, away from heat,

sparks, and open flames.[2][3][5]

Quantitative Data Summary
For quick reference, the table below summarizes the key quantitative safety data for

Dimethoxymethylvinylsilane.
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Property Value

Flash Point 3 °C (37.4 °F) - closed cup[1]

Boiling Point 104-106 °C[1][6]

Density 0.884 - 0.89 g/mL at 25 °C[1][6]

UN Number 1993 or 2238[2][7]

GHS Hazard Classifications

Flammable Liquid 2, Skin Irritation 2, Eye

Irritation 2, Specific Target Organ Toxicity -

Single Exposure 3[1][4]

Detailed Protocol for Disposal
Adherence to the following step-by-step protocol is mandatory for the safe disposal of

Dimethoxymethylvinylsilane.

Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the following PPE:

Eye Protection: Chemical safety goggles or a face shield.[1][2][3]

Hand Protection: Neoprene or nitrile rubber gloves.[3]

Skin and Body Protection: A lab coat or other suitable protective clothing.[2][3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.[2][3]

Waste Collection
Unused or Surplus Material: Unused or surplus Dimethoxymethylvinylsilane should be

treated as hazardous waste. Do not attempt to dispose of it down the drain.[5]

Empty Containers: Empty containers retain flammable vapors and are hazardous.[2][3] They

must be handled with the same precautions as the chemical itself. Do not cut, weld, or

puncture empty containers.[2]
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Contaminated Materials: Any materials used to clean up spills, such as absorbent pads or

vermiculite, should also be collected and treated as hazardous waste.[5]

Waste Storage and Labeling
Container: Store all waste Dimethoxymethylvinylsilane and contaminated materials in a

tightly sealed, properly labeled container. The container should be compatible with the

chemical.

Labeling: The waste container must be clearly labeled as "Hazardous Waste:

Dimethoxymethylvinylsilane" and include the appropriate hazard pictograms (flammable

liquid, irritant).

Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area

designated for hazardous waste, away from ignition sources.[3][5]

Final Disposal
Licensed Disposal Company: The disposal of Dimethoxymethylvinylsilane must be

handled by a licensed hazardous waste disposal company.[3][5]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

national environmental regulations.[3][5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Dimethoxymethylvinylsilane.
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Dimethoxymethylvinylsilane Disposal Workflow
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Caption: Workflow for the safe disposal of Dimethoxymethylvinylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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